Cas no 478247-40-4 (2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol)

• Product Name: 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol
• CAS No: 478247-40-4
• MF: C₁₁H₁₀N₂O₃S₂
• MW: 282.338699817657
• CID: 5227264
• Update Time: 2026-03-07

2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol Chemical and Physical Properties

Names and Identifiers

• 5-(benzenesulfonyl)-2-(methylsulfanyl)pyrimidin-4-ol
• 2-(METHYLSULFANYL)-5-(PHENYLSULFONYL)-4-PYRIMIDINOL
• 5-(benzenesulfonyl)-2-methylsulfanyl-1H-pyrimidin-6-one
• MLS000755210
• HMS2651E06
• SMR000338084
• 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol

• Inchi： 1S/C11H10N2O3S2/c1-17-11-12-7-9(10(14)13-11)18(15,16)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,13,14)
• InChI Key： VTJOMILHYBFNLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN=C(NC1=O)SC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 497
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol

Introduction to 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol (CAS No. 478247-40-4)

2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol, identified by the Chemical Abstracts Service Number (CAS No.) 478247-40-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a pyrimidinol backbone, which is a versatile scaffold widely explored in medicinal chemistry due to its structural similarity to nucleobases and its potential biological activity. The presence of both a methylsulfanyl (methylthio) group at the 2-position and a phenylsulfonyl group at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and material science.

The compound's structure is characterized by a pyrimidine ring substituted with a hydroxyl group at the 4-position, a feature that is commonly found in various bioactive molecules. The methylsulfanyl group, an S-alkyl derivative, can participate in hydrogen bonding and metal coordination, while the phenylsulfonyl moiety enhances lipophilicity and may interact with biological targets through dipole-dipole interactions or π-stacking. These structural attributes make 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol a compelling subject for studying its pharmacological properties and synthetic applications.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been successfully incorporated into drugs targeting various diseases, including cancer, infectious diseases, and metabolic disorders. The specific substitution pattern of 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol positions it as a potential lead compound for developing novel therapeutic agents.

One of the most exciting areas of research involving this compound is its application in kinase inhibition. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. The pyrimidine scaffold is known to be a privileged structure in kinase inhibitor design, and modifications such as those present in 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol can fine-tune binding affinity and selectivity. Preliminary computational studies suggest that this compound may interact with ATP-binding pockets of kinases through hydrogen bonding networks involving the hydroxyl and methylthio groups.

Furthermore, the phenylsulfonyl group in this molecule could serve as a handle for further derivatization, allowing chemists to explore analogues with enhanced potency or selectivity. Sulfonyl groups are well-known for their ability to increase metabolic stability and binding affinity, making them valuable in drug design. The combination of these features in 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol suggests that it could be a valuable building block for generating libraries of compounds for high-throughput screening.

Another area where this compound shows promise is in materials science. Pyrimidine derivatives have been explored as components in organic semiconductors and light-emitting diodes (OLEDs) due to their electron-deficient nature and ability to form π-conjugated systems. The presence of both electron-withdrawing (phenylsulfonyl) and electron-donating (methylthio) groups in 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol could make it an interesting candidate for designing materials with tailored electronic properties.

The synthesis of 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol presents an intriguing challenge for organic chemists. Given the complexity of its structure, multiple synthetic routes could be considered. One approach might involve the condensation of malononitrile derivatives with sulfonylated precursors followed by functional group transformations to introduce the hydroxyl group at the 4-position. Alternatively, palladium-catalyzed cross-coupling reactions could be employed to construct the pyrimidine ring from simpler fragments.

In conclusion, 2-(Methylsulfanyl)-5-(phenylsulfonyl)-4-pyrimidinol (CAS No. 478247-40-4) represents a fascinating molecule with potential applications across multiple disciplines. Its unique structural features position it as a promising candidate for drug discovery, particularly in kinase inhibition, and its synthetic accessibility makes it an attractive scaffold for further exploration. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will undoubtedly play an important role in advancing both medicinal chemistry and materials science.